4-chloro-2-methoxy-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide

Specification

• CAS No.: 1775492-05-1
• Molecular Formula: C19H20ClF3N4O2
• Molecular Weight: 428.84
• IUPAC Name: 4-chloro-2-methoxy-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]benzamide
• Standard InChI: InChI=1S/C19H20ClF3N4O2/c1-11-24-16(19(21,22)23)10-17(25-11)27-7-5-13(6-8-27)26-18(28)14-4-3-12(20)9-15(14)29-2/h3-4,9-10,13H,5-8H2,1-2H3,(H,26,28)
• Standard InChI Key: OHSHYBBWSJYUBQ-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C3=C(C=C(C=C3)Cl)OC)C(F)(F)F

Introduction

Synthesis

• Detailed synthetic pathways using standard organic chemistry techniques.

• Reagents and catalysts required for each step.

• Reaction conditions (temperature, solvents, time).

• Purification methods (e.g., recrystallization or chromatography).

Spectroscopic Characterization

• NMR (Nuclear Magnetic Resonance): Proton and carbon spectra to confirm structural details.

• IR (Infrared Spectroscopy): Functional group identification through characteristic absorption bands.

• Mass Spectrometry (MS): Molecular ion peaks and fragmentation patterns for molecular weight confirmation.

• UV-Vis Spectroscopy: If applicable, to study electronic transitions.

Pharmacological Evaluation

• Potential biological activities based on structural analogs.

• Screening for antimicrobial, anticancer, or anti-inflammatory properties.

• Mechanism of action studies if applicable.

Applications

• Possible uses in pharmaceuticals or agrochemicals.

• Role as an intermediate in the synthesis of other compounds.

Safety and Environmental Impact

• Toxicity studies (acute and chronic exposure).

• Environmental degradation pathways.

• Safe handling and storage recommendations.

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